N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide

• Molecular Formula: C24H20N6O3S
• Molecular Weight: 472.5 g/mol
• IUPAC Name: N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidin-1-yl-[1,3]thiazolo[4,5-b]pyridine-7-carboxamide
• InChI: InChI=1S/C24H20N6O3S/c31-21(27-23-29-28-22(33-23)18-10-7-13-32-18)16-14-17(15-8-3-1-4-9-15)25-20-19(16)34-24(26-20)30-11-5-2-6-12-30/h1,3-4,7-10,13-14H,2,5-6,11-12H2,(H,27,29,31)
• InChI Key: IKFHTNVCVDQGQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C(=CC(=N3)C4=CC=CC=C4)C(=O)NC5=NN=C(O5)C6=CC=CO6

Description

N-[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]-5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxamide is a useful research compound. Its molecular formula is C24H20N6O3S and its molecular weight is 472.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-(2-furyl)-1,3,4-oxadiazole (76 mg, 0.50 mmol), HOAt (68 mg, 0.50 mmol), HATU (190 mg, 0.50 mmol), and N,N-diisopropylethylamine (97 μL, 0.56 mmol) were added to a solution of commercially available 5-phenyl-2-piperidino-7-thiazolo[4,5-b]pyridinecarboxylic acid (85 mg, 0.25 mmol) in DMF (1 mL), followed by stirring overnight at room temperature in an argon atmosphere. To the reaction solution were added 2-amino-5-(2-furyl)-1,3,4-oxadiazole (76 mg, 0.50 mmol), HOAt (68 mg, 0.50 mmol), HATU (190 mg, 0.50 mmol), and N,N-diisopropylethylamine (97 μL, 0.56 mmol), and the mixture was stirred at room temperature for further 4 days. Water was added to the reaction solution, and the precipitated crystals were collected by filtration, washed with water, and recrystallized from methanol to obtain the title compound (27 mg, 0.06 mmol) (yield: 240).